Cas no 583-60-8 (2-Methylcyclohexanone)

• Product Name: 2-Methylcyclohexanone
• CAS No: 583-60-8
• MF: C₇H₁₂O
• MW: 112.169582366943
• MDL: MFCD00001635
• CID: 38496
• PubChem ID: 24901947
• Update Time: 2025-05-21

2-Methylcyclohexanone Chemical and Physical Properties

Names and Identifiers

• 2-Methylcyclohexanone
• 2-methylcyclohexan-1-one
• 2-Methylcyclohexanon
• METHYLCYCLOHEXANONE, 2-(AS)
• Tetrahydro-o-cresol
• o-Methylcyclohexanone
• Cyclohexanone, 2-methyl-
• 2-Metilcicloesanone
• 2-Methyl-1-cyclohexanone
• Methylanon
• alpha-Methylcyclohexanone
• Sexton B
• 2-Methyl-cyclohexanon
• 2-METHYL CYCLOHEXANONE
• .alpha.-Methylcyclohexanone
• 2-Metilcicloesanone [Italian]
• 2-Methyl-cyclohexanon [German, Dutch]
• LFSAPCRASZRSKS-UHFFFAOYSA-N
• 2-methyl-cyclohexanone
• PubChem15725
• BDBM7

• MDL： MFCD00001635
• Inchi： 1S/C7H12O/c1-6-4-2-3-5-7(6)8/h6H,2-5H2,1H3
• InChI Key： LFSAPCRASZRSKS-UHFFFAOYSA-N
• SMILES： CC1C(=O)CCCC1
• BRN： 506751

Computed Properties

• Exact Mass: 112.08900
• Monoisotopic Mass: 112.088815
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 96.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 1.5
• Topological Polar Surface Area: 17.1
• Molecular Weight: 112.17

Experimental Properties

• Color/Form: Colorless or light yellow flammable liquid with smell similar to acetone or mint
• Density: 0.924 g/mL at 25 °C(lit.)
• Melting Point: -14 ºC
• Boiling Point: 162-163 °C(lit.)
• Flash Point: Fahrenheit: 118.4 ° f
  Celsius: 48 ° c
  
• Refractive Index: n20/D 1.448(lit.)
• Solubility: Insoluble (NIOSH, 2016)
• Water Partition Coefficient: Insoluble in water. Soluble in methanol and diethyl ether.
• PSA: 17.07000
• LogP: 1.76560
• Odor: Acetone-like odor
• Refractive Index: 1.444-1.450
• FEMA: 3946 | 2-METHYLCYCLOHEXANONE
• Solubility: It is insoluble in water. It is soluble in ethanol \ diethyl ether. The solubility is similar to that of cyclohexanone. It has excellent solubility in phenolic resin \ alkyd resin \ natural rubber \ nitrocellulose \ glycerin tri abietic ester \ shell rosin
• Vapor Pressure: 1 mm Hg (NIOSH, 2016)

2-Methylcyclohexanone Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H226,H332
• Warning Statement： P210-P261-P370+P378
• Hazardous Material transportation number：UN 2297 3/PG 3
• WGK Germany：1
• Hazard Category Code： 10-20/21/22
• Safety Instruction： S25
• RTECS：GW1750000
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：III
• TSCA：Yes
• Explosive Limit：1.2%(V)
• Storage Condition：Flammable area
• Safety Term：3
• Packing Group：III
• Risk Phrases：R10; R20
• Packing Group：III
• Hazard Level：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on 2-Methylcyclohexanone

2-Methylcyclohexanone: A Comprehensive Overview

2-Methylcyclohexanone, also known by its CAS number 583-60-8, is a versatile organic compound that has garnered significant attention in various fields of chemistry and materials science. This compound, with the molecular formula C₈H₁₂O, is a cyclic ketone with a methyl group attached to the cyclohexane ring. Its structure and properties make it a valuable intermediate in organic synthesis, as well as a key component in the development of advanced materials and pharmaceuticals.

The synthesis of 2-Methylcyclohexanone has been extensively studied, with researchers exploring various methods to optimize its production. Recent advancements in catalytic processes have enabled more efficient and environmentally friendly syntheses. For instance, the use of transition metal catalysts, such as palladium or nickel complexes, has significantly improved the yield and selectivity of this compound in industrial settings. These developments align with the growing demand for sustainable chemical manufacturing practices.

In terms of physical properties, 2-Methylcyclohexanone exhibits a melting point of approximately -5°C and a boiling point around 146°C. Its solubility in common solvents like dichloromethane and ethyl acetate makes it suitable for a wide range of applications. The compound's stability under various conditions has also been a focal point of recent studies, particularly in the context of its use in high-temperature environments or prolonged storage.

The chemical reactivity of 2-Methylcyclohexanone is another area where recent research has yielded fascinating insights. The compound's ketone group renders it highly reactive towards nucleophilic additions, making it an ideal substrate for reactions such as the Aldol condensation or the formation of enol ethers. These reactions are pivotal in the synthesis of complex organic molecules, including those with potential pharmacological applications.

One of the most promising applications of 2-Methylcyclohexanone lies in its role as an intermediate in drug discovery. Researchers have utilized this compound to synthesize bioactive molecules targeting various diseases, including cancer and neurodegenerative disorders. For example, derivatives of 2-Methylcyclohexanone have been shown to exhibit potent anti-inflammatory and antioxidant properties, making them strong candidates for therapeutic development.

In addition to its role in pharmaceuticals, 2-Methylcyclohexanone has found applications in the fragrance and flavor industries. Its pleasant aroma and stability make it an attractive ingredient in perfumes, cosmetics, and food additives. Recent studies have also explored its potential as a precursor for bio-based polymers, contributing to the growing trend of sustainable materials production.

The environmental impact of 2-Methylcyclohexanone has also come under scrutiny, with researchers investigating its biodegradability and toxicity profiles. Studies indicate that under aerobic conditions, the compound can be effectively degraded by microorganisms within a relatively short timeframe. This information is crucial for assessing its safety in industrial and domestic settings.

Looking ahead, the future of 2-Methylcyclohexanone appears bright, with ongoing research focusing on expanding its utility across diverse industries. The development of novel synthetic routes, coupled with advancements in computational chemistry tools like molecular docking and quantum mechanics simulations, promises to unlock new possibilities for this compound.

In conclusion, 2-Methylcyclohexanone (CAS No: 583-60-8) stands as a testament to the ingenuity and progress within modern chemistry. Its unique properties, coupled with recent breakthroughs in synthesis and application development, ensure that this compound will continue to play a pivotal role in shaping the future of science and technology.